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Compound of Interest

N-(3-Chlorophenyl)-N'-(2-
Compound Name:

naphthyl)urea
CAS No.: 380861-28-9
Cat. No.: B11831813

Get Quote

\ J

CAS Number: 380861-28-9 Chemical Class: Halogenated Diarylurea Primary Application:
Research chemical; Kinase inhibitor scaffold (e.g., VEGFR, p38 MAP kinase pathways).[1]

Hazard Identification & Safety Profile

Before initiating disposal, you must understand the chemical's risk profile.[1] As a halogenated
aromatic urea, this substance shares toxicological properties with known aquatic toxins (e.qg.,
Diuron, Linuron).

Likely GHS Classification (Precautionary)[1]
¢ Signal Word:WARNING

e Health Hazards:
o H315: Causes skin irritation.[1][2][3]

o H319: Causes serious eye irritation.[1][2][4][5]
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o H335: May cause respiratory irritation.[1][6]

o H373: May cause damage to organs through prolonged or repeated exposure
(Liver/Kidneys).[1]

e Environmental Hazards:

o H410: Very toxic to aquatic life with long lasting effects.[1][3][6] (Critical for disposal

planning).
Personal Protective Equipment (PPE) Matrix
Protection Type Specification Rationale
Prevents inhalation of fine
Respiratory N95 or P100 Respirator particulates during weighing or
spill cleanup.[1]
Prevents transdermal
b | Nitrile Gloves (Double-gloved absorption.[1] Standard nitrile
erma
recommended) offers >480 min breakthrough
time for solid handling.[1]
_ Protects against dust ingress
Ocular Chemical Splash Goggles o )
and splashes if in solution.[1]
Minimizes contamination of
Body Lab Coat + Tyvek Sleeves

personal clothing.[1]

Disposal Decision Logic

The disposal pathway depends entirely on the physical state of the waste. Never dispose of
this compound down the drain.

Visualization: Waste Stream Decision Tree
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Identify Waste Type

Is it Solid Waste? Is it Liquid Waste? Is it Contaminated Debris?

Pure Substance Dissolved in Solvent Gloves, Weigh Boats,
(Expired/Unused) (DMSO/Methanol) Paper Towels

Segregate into Segregate into Double-bag in
"Toxic Solid Waste' 'Halogenated Solvent' g
. : Clear Hazardous Waste Bags
Container Container

FINAL DISPOSAL:

High-Temperature Incineration
(Required for Halogens)

Click to download full resolution via product page

Figure 1: Decision logic for segregating N-(3-Chlorophenyl)-N'-(2-naphthyl)urea waste

streams.

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Pure Substance)

Context: Expired stock, leftover powder from synthesis, or degraded samples.[1]
o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.[1]
o Labeling: Affix a hazardous waste tag.

o Constituents: "N-(3-Chlorophenyl)-N'-(2-naphthyl)urea” (Do not use abbreviations like
"Urea derivative").
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o Hazard Checkbox: Select "Toxic" and "Irritant."[1]

o Transfer: Carefully transfer the solid using a disposable spatula.[1] Do not generate dust.[1]

[21[3][4][6]

e Secondary Containment: Place the primary container inside a secondary bin until pickup.

Scenario B: Liquid Waste (Solutions)

Context: Reaction mixtures, mother liquors, or DMSO stock solutions.[1]

» Solvent Compatibility: Ensure the carrier solvent (e.g., DMSO, Methanol, DCM) is compatible
with the waste stream.[1]

e Segregation:

o Crucial Step: Because the molecule contains Chlorine, this must go into the Halogenated
Waste stream, even if the solvent itself is non-halogenated (e.g., Methanol).[1]

o Reasoning: Incineration facilities require separation of halogens to manage acid gas
scrubbing (HCI formation).[1]

e Labeling:
o List all solvents (e.g., "Methanol 99%").
o List the solute: "N-(3-Chlorophenyl)-N'-(2-naphthyl)urea <1%".[1]

o Storage: Cap tightly. Do not leave funnels in bottles.

Scenario C: Contaminated Debris

Context: Weighing boats, pipette tips, gloves, and bench paper.[1]

e Collection: Collect all dry, contaminated items in a clear, 6-mil polyethylene hazardous waste
bag.

o Sharps: If needles or glass pipettes are contaminated, they must go into a Hard-walled
Sharps Container, not a soft bag.[1]
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e Sealing: Twist and tape the bag neck (Gooseneck seal) to prevent volatile release or dust

escape.[1]

Spill Response Protocol

In the event of a powder spill outside a containment hood:

Evacuate & Alert: Clear the immediate area.
PPE Up: Don N95 respirator, double gloves, and goggles.[1]

Containment: Cover the spill with a damp paper towel (water or ethanol) to prevent dust
aerosolization.[1]

Cleanup:
o Scoop up the damp material and place it in a solid waste container.
o Wipe the surface three times with ethanol-soaked wipes.[1]

o Test surface pH or use UV light (if fluorescent) to verify removal (many aryl ureas
fluoresce).

Disposal: Treat all cleanup materials as Scenario C waste.

Regulatory & Compliance Context

US EPA (RCRA): While not explicitly listed as a P- or U-listed waste, this compound meets
the criteria for a Characteristic Waste if it exhibits toxicity (D000 series) upon leaching.[1]
However, the standard industry practice for research chemicals is to manage them as if they
are listed.[1]

Destruction Method: The only acceptable final disposal method is High-Temperature
Incineration.[1]

o Mechanism:[1][3][6][7] The urea bond (
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) cleaves at high temperatures.[1] The chlorine atom requires scrubbers to neutralize HCI
gas emissions.[1]

o Prohibition:[1][2][3][5][6][7] Never autoclave this waste (potential for volatilization of toxic
byproducts).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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